Cas no 171820-04-5 (H2bcpb)

• Product Name: H2bcpb
• CAS No: 171820-04-5
• MF: C₁₈H₁₂N₂O₄
• MW: 320.29900
• CID: 905567
• PubChem ID: 44308079
• Update Time: 2024-11-08

H2bcpb Chemical and Physical Properties

Names and Identifiers

• 4,6-Di(4-carboxyphenyl)pyrimidine
• 1H-3,5-bis(3-pyridyl)-1,2,4-triazole
• 3,3'-(1H-[1,2,4]triazole-3,5-diyl)-bis-pyridine
• 3,5-bis(3-pyridyl)-1H-1,2,4-triazole
• 3,5-bis(4'-carboxyphenyl)pyridine
• 3,5-di(3-pyridyl)-1H-1,2,4-triazole
• 3,5-di(pyridin-3-yl)-1,2,4-triazole
• pyridine-3,5-bis(phenyl-4-carboxylic acid)
• Benzoic acid, 4,4'-(3,5-pyridinediyl)bis-
• H2bcpb
• CHEMBL66745
• BS-50511
• SCHEMBL17254443
• 4,4'-(Pyridine-3,5-diyl)dibenzoicacid
• F73379
• CS-0169883
• 4,4'-(Pyridine-3,5-diyl)dibenzoic acid
• 4-[5-(4-carboxyphenyl)pyridin-3-yl]benzoic acid
• 171820-04-5

• Inchi： InChI=1S/C19H13NO4/c21-18(22)14-5-1-12(2-6-14)16-9-17(11-20-10-16)13-3-7-15(8-4-13)19(23)24/h1-11H,(H,21,22)(H,23,24)
• InChI Key： NAHCDCCKLFXYIF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CC(=CN=C2)C3=CC=C(C=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 320.08000
• Monoisotopic Mass: 319.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 100.38000
• LogP: 3.20700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines